2-{4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline

• IUPAC Name: 4-[4-methyl-6-(4-quinoxalin-2-ylpiperazin-1-yl)pyrimidin-2-yl]morpholine
• InChI: InChI=1S/C21H25N7O/c1-16-14-19(25-21(23-16)28-10-12-29-13-11-28)26-6-8-27(9-7-26)20-15-22-17-4-2-3-5-18(17)24-20/h2-5,14-15H,6-13H2,1H3
• InChI Key: FRHSGVSCUYQDDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCOCC2)N3CCN(CC3)C4=NC5=CC=CC=C5N=C4
• Molecular Formula: C21H25N7O
• Molecular Weight: 391.5 g/mol

Description

2-{4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline (2-QX) is a novel and promising compound that has gained much attention in recent years due to its potential for use in a variety of scientific and medical applications. 2-QX is a heterocyclic compound, which is a type of organic compound that contains two or more atoms of at least two different elements in a ring-like structure. It is a member of the quinoxaline family and is primarily composed of nitrogen, oxygen, and carbon atoms. 2-QX has a unique structure that makes it an attractive and useful compound for a variety of scientific and medical applications.

Mechanism of Action

2-{4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline is believed to act as a ligand, which is a molecule that binds to another molecule to form a complex. It is believed to bind to proteins and other molecules in the body in order to regulate their activity. It is thought to bind to specific receptors in the body and regulate the activity of certain enzymes and other proteins. Furthermore, 2-{4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline is believed to interact with other molecules in the body to regulate the activity of certain pathways.
Biochemical and Physiological Effects
2-{4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline has been found to have a variety of biochemical and physiological effects on the body. It has been found to have anti-inflammatory, anti-oxidant, and anti-cancer effects. In addition, it has been found to have beneficial effects on the cardiovascular system, including reducing blood pressure and cholesterol levels. Furthermore, 2-{4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline has been found to have beneficial effects on the immune system, including stimulating the production of white blood cells and increasing the production of antibodies.

Advantages and Limitations for Lab Experiments

2-{4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline has several advantages and limitations for use in lab experiments. One advantage is that it is relatively easy to synthesize and is available in a variety of forms. Furthermore, it is relatively stable and has a wide range of applications. However, one limitation is that it is not very soluble in water, which can make it difficult to use in some experiments. In addition, it can be toxic if inhaled or ingested, so it should be handled with care.

Future Directions

In the future, 2-{4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline could be used in a variety of applications, including drug discovery and development, as well as in the development of new materials and technologies. Additionally, it could be used in the development of novel imaging and sensing technologies. Furthermore, it could be used to develop new treatments for a variety of diseases, including cancer. Finally, it could be used to develop new diagnostics and therapeutics for a variety of diseases and disorders.

Synthesis Methods

2-{4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline can be synthesized through a variety of methods, including the Biginelli reaction, the Pictet-Spengler reaction, and the Ugi reaction. The Biginelli reaction is a three-component reaction that involves the reaction of an aldehyde, an isocyanide, and an acid to produce a cyclic urea. The Pictet-Spengler reaction involves the reaction of an aldehyde, an amine, and an acid to produce a cyclic imine. The Ugi reaction is a multicomponent reaction that involves the reaction of an aldehyde, an isocyanide, an amine, and an acid to produce a cyclic urea. All of these reactions can be used to synthesize 2-{4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline.

Scientific Research Applications

2-{4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline has been studied extensively in recent years and has been found to have a variety of potential applications in scientific research. It has been used in the synthesis of a variety of compounds, including heterocyclic compounds, peptides, and peptidomimetics. In addition, it has been used as a building block for the synthesis of more complex molecules. It has also been used in the synthesis of fluorescent probes for imaging and sensing applications. Furthermore, 2-{4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline has been used as a catalyst for the synthesis of a variety of organic compounds.